Cas no 56424-49-8 ( )

• Product Name: &nbsp
• CAS No: 56424-49-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 945335
• PubChem ID: 314811
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(N-methylanilino)pentan-3-one
• 2-(N-methyl-anilino)-pentan-3-one
• AC1L7QCV
• NSC234701
• DTXSID10310960
• AKOS014198581
• NSC-234701
• 56424-49-8
•  

• Inchi： 1S/C12H17NO/c1-4-12(14)10(2)13(3)11-8-6-5-7-9-11/h5-10H,4H2,1-3H3
• InChI Key： WJCUJVZFUOUVTB-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 283.1°C at 760 mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.531
• PSA: 20.31
• LogP: 2.49040